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Compound of Interest

Compound Name: Chromium--nickel (7/1)

Cat. No.: B15170020

An in-depth overview of the application of high-chromium nickel (Cr-Ni) alloys, with a specific
focus on a 7:1 ratio, for creating wear-resistant coatings. This document provides researchers,
scientists, and drug development professionals with comprehensive application notes and
detailed experimental protocols for the deposition and characterization of these coatings.

Application Notes

High-chromium nickel (Cr-Ni) alloy coatings are extensively utilized in industries requiring
components with exceptional resistance to wear, corrosion, and high-temperature oxidation.[1]
[2] The high chromium content is crucial for forming a stable, passive oxide layer that protects
the underlying material from environmental degradation, while the nickel matrix provides
toughness and ductility. A 7:1 Cr-Ni ratio, representing a high-chromium composition (87.5% Cr,
12.5% Ni by weight), is expected to yield coatings with superior hardness and chemical
resistance, making them suitable for demanding applications in aerospace, automotive, and
chemical processing industries.[2][3] These coatings serve as a more environmentally friendly
and economical alternative to traditional hard-chrome plating, which utilizes hexavalent
chromium.[4]

Potential applications include:

o Automotive and Aerospace: Protective coatings for engine components, landing gear, and
hydraulic systems to resist wear and corrosion.
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» Manufacturing and Tooling: Hard-facing of cutting tools, dies, and molds to extend service
life.[5]

» Medical and Pharmaceutical: Coatings for surgical instruments, implants, and components in
processing equipment that require biocompatibility, high purity, and resistance to aggressive

cleaning agents.

o Energy Sector: Protection for turbine blades, pump components, and valves exposed to high

temperatures and corrosive environments.[6]

Data Presentation: Performance Characteristics

The following table summarizes typical quantitative data for high-chromium nickel alloy
coatings produced by various methods. Direct data for a 7:1 ratio is limited in published
literature; therefore, values for similar high-chromium alloys are presented for comparison.
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Deposition Alloy
Property . Value Source(s)
Method Composition
Hybrid
Microhardness (Electroless Ni + Ni-Cr 1000 + 50 HVo.1 [7]
Hard Chrome)
8-12% Cr, 1-4%
Inert Gas )
_ Fe, 3-4% Si, 40-50 HRC [2][8]
Shielded Arc )
balance Ni
HVOF CrsC2-NiCr ~600 HV [9]
Electrodeposition ) )
) Ni-Cr-B-Si-C >595 HV200 [10]
(Self-fluxing)
Coefficient of Hybrid
o _ _ 0.21 (dry), 0.15
Friction (vs. (Electroless Ni + Ni-Cr ] [7]
(lubricated)
Steel) Hard Chrome)
Hybrid
_ _ _ <5 mg/ 1000
Wear Resistance  (Electroless Ni + Ni-Cr ) [7]
revolutions
Hard Chrome)
Corrosion Hybrid > 480 hours (per
Resistance (Salt (Electroless Ni + Ni-Cr DIN EN ISO [7]
Spray) Hard Chrome) 9227)
Corrosion - 1.18 x 10-6 -
) Electrodeposition )
Current Density Fe-Cr-Ni 2.49x10°% [4]
(Pulse Current)
(3.5% NacCl) Alcm?2

Experimental Workflows and Logical Relationships

Visual representations of the experimental and logical processes involved in the application
and testing of Cr-Ni coatings are provided below.
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Fig. 1. General experimental workflow for Cr-Ni coating application and characterization.
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Fig. 2: Logical relationship between deposition parameters and final coating properties.

Experimental Protocols

The following are detailed protocols for the deposition and characterization of Cr-Ni coatings.

Protocol 1: Coating Deposition via Pulse
Electrodeposition

This protocol describes the deposition of a high-chromium Ni-Cr alloy coating from a trivalent
chromium bath, which is less toxic than traditional hexavalent chromium baths.[4][11] Pulse
current is used to reduce internal stress and minimize cracking.[11]

1. Materials and Equipment:

o Electrolyte Bath Composition:
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o Chromium(lIl) Chloride (CrCls-:6H20): 0.5 M

o Nickel(ll) Chloride (NiCl2-:6H20): 0.07 M (This yields a 7:1 molar ratio of Cr:Ni in the bath)

o Glycine (as complexing agent): 0.6 M[11]

o Boric Acid (H3sBOs3, as buffer): 0.5 M

o Ammonium Chloride (NH4Cl, as supporting electrolyte): 1.0 M

o Deionized (DI) Water

Anode: Graphite or Platinum plate

Cathode: Substrate material to be coated

Power Supply: Programmable pulse rectifier

Plating Cell: Glass beaker with magnetic stirrer and water bath for temperature control

pH Meter and Hydrochloric Acid (HCI) / Sodium Hydroxide (NaOH) for pH adjustment
. Procedure:

Electrolyte Preparation: Dissolve all chemical components in DI water in the specified order.
Stir until all salts are fully dissolved. Adjust the pH of the solution to 2.5 - 3.0 using diluted
HCI or NaOH.[12]

Substrate Preparation: a. Mechanically polish the substrate surface to a mirror finish. b.
Degrease the substrate by sonicating in acetone for 10 minutes, followed by ethanol for 10
minutes. c. Activate the surface by immersing it in 10% HCI for 60 seconds, then rinse
thoroughly with DI water.

Deposition Setup: a. Heat the electrolyte bath to the operating temperature of 40-50 °C using
the water bath.[12] b. Place the anode and prepared cathode (substrate) into the plating cell,
ensuring they are parallel and separated by a distance of 4-5 cm. c. Connect the electrodes
to the pulse rectifier (cathode to negative, anode to positive).
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» Electrodeposition: a. Apply a pulsed current with the following parameters:

o Cathodic Peak Current Density (I_c): 15-20 A/dm?

o On-time (T_on): 10 ms

o Off-time (T_off): 40 ms b. Continue deposition for 60-120 minutes, depending on the
desired coating thickness. c. After deposition, immediately remove the coated substrate,
rinse with DI water, and dry with a stream of nitrogen.

Protocol 2: Microhardness Characterization

This protocol follows the principles outlined in ASTM E384 for determining the microindentation

hardness of materials.[13]

1. Materials and Equipment:

e Microhardness Tester: Equipped with a Vickers diamond indenter.[14][15]
» Mounting Press and Epoxy/Resin: For cross-sectional analysis.

e Polishing Equipment: Grinding papers (up to 2000 grit) and polishing cloths with diamond
suspensions (e.g., 3 um, 1 um).

2. Procedure:

o Sample Preparation: a. For cross-sectional measurement, cut the coated sample, mount it in
epoxy resin, and allow it to cure. b. Grind the mounted sample surface using progressively
finer grit papers. c. Polish the surface to a mirror finish using diamond suspensions to ensure
a smooth, flat surface for accurate indentation.[16]

o Testing: a. Place the polished sample on the tester's stage. b. Select a suitable load. For thin
coatings, a low load (e.g., 25-100 gf or 0.245-0.980 N) is critical to avoid influence from the
substrate.[16] The indentation depth should not exceed 1/10th of the coating thickness. c.
Using the optical microscope, select a representative area on the coating for indentation. d.
Apply the indentation. The Vickers indenter will be pressed into the surface for a standard
dwell time of 10-15 seconds.[16]

» Measurement and Calculation: a. After the indenter retracts, measure the two diagonals of
the resulting square-shaped impression using the microscope's measurement tool. b.
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Calculate the average diagonal length (d). c. The Vickers Hardness (HV) is calculated
automatically by the machine software or using the formula: HV = 1.8544 * (F / d2) where F is
the applied load in kgf and d is the average diagonal length in mm. d. Perform at least five
indentations at different locations and report the average hardness value with the standard
deviation.

Protocol 3: Tribological Characterization (Pin-on-Disk)

This protocol is based on the ASTM G99 standard for wear testing.[17][18] It determines the
coefficient of friction and wear rate of the coating against a standard counter-body.

1. Materials and Equipment:

e Pin-on-Disk Tribometer.[17]

o Coated Disk: The sample to be tested.

o Pin/Ball: A standard counter-body, typically a 6 mm diameter 100Cr6 steel or WC ball.[19]
o Profilometer: For measuring the wear track profile.

e Microscope: For examining the wear track and pin.

» Precision Balance: For measuring mass loss (if applicable).

2. Procedure:

e Setup: a. Clean the coated disk and the pin with ethanol and dry them. b. Mount the coated
disk securely on the rotating stage of the tribometer. c. Fix the pin in the stationary holder.

o Testing Parameters: a. Set the test parameters. Typical values for hard coatings are:

o

Normal Load: 5 - 10 N[17]

Sliding Speed: 0.1 m/s

Sliding Distance: 500 - 1000 m

Wear Track Radius: 5 - 10 mm

Environment: Ambient air, controlled humidity (e.g., 50% RH).

o

o

o

o
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o Execution: a. Bring the pin into contact with the disk and apply the specified normal load. b.
Start the rotation of the disk. c. The tribometer software will continuously record the
tangential friction force and calculate the coefficient of friction in real-time. d. Run the test
until the total sliding distance is reached.

o Post-Test Analysis: a. Wear Rate Calculation: i. After the test, clean the disk and measure
the cross-sectional profile of the wear track at several locations using a profilometer. ii.
Calculate the average cross-sectional area (A) of the wear track. iii. The wear volume (V) is
calculated as V = A x (21tR), where R is the wear track radius. iv. The specific wear rate (k) is
calculated using the formula: k =V / (L x F_N) where V is the total wear volume (mms3), L is
the total sliding distance (m), and F_N is the normal load (N). b. Microscopic Examination:
Analyze the wear track and the pin surface under a microscope to identify the dominant wear
mechanisms (e.g., abrasive, adhesive, delamination).[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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